Cas no 1448047-93-5 (2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide)

• Product Name: 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide
• CAS No: 1448047-93-5
• MF: C₁₀H₂₁N₃O₅S₂
• MW: 327.420840024948
• CID: 5903511
• PubChem ID: 71809156
• Update Time: 2025-10-19

2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl-N-methylacetamide
• 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide
• AKOS024564301
• F6441-7892
• 1448047-93-5
• 2-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)sulfonyl)-N-methylacetamide

• Inchi： 1S/C10H21N3O5S2/c1-11-10(14)8-19(15,16)9-4-6-13(7-5-9)20(17,18)12(2)3/h9H,4-8H2,1-3H3,(H,11,14)
• InChI Key： YSDMULFSIAZQPG-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CS(C1CCN(S(N(C)C)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 327.09226313g/mol
• Monoisotopic Mass: 327.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 121Ų

Additional information on 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide

2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide (CAS No. 1448047-93-5): A Comprehensive Overview

2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide (CAS No. 1448047-93-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the sulfonamide class of compounds and is characterized by its unique structural features, which include a piperidine ring and a sulfonyl group. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The structure of 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide is composed of a central piperidine ring, which is substituted with a dimethylsulfamoyl group at the 1-position and a sulfonyl group at the 4-position. The sulfonyl group is further substituted with an acetamide moiety, which includes a methyl group attached to the nitrogen atom. This intricate structure confers the compound with specific chemical and biological properties that are of interest to researchers.

In recent years, 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide has been the subject of several studies aimed at elucidating its potential therapeutic applications. One of the key areas of research has been its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits significant inhibitory activity against certain kinases, which are enzymes that play crucial roles in cell signaling and regulation.

One notable study published in the *Journal of Medicinal Chemistry* demonstrated that 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide effectively inhibited the activity of protein kinase B (Akt), a key player in cellular processes such as glucose metabolism, cell proliferation, and apoptosis. The inhibition of Akt has been linked to potential therapeutic benefits in conditions such as cancer and diabetes. The study also highlighted the compound's selectivity for Akt over other kinases, suggesting its potential for use in targeted therapies.

Beyond its enzymatic inhibition properties, 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. This makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide have also been studied to assess its suitability for therapeutic use. Pharmacokinetic data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed.

In terms of clinical applications, 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide is currently being evaluated in early-stage clinical trials for its potential use in treating various diseases. Early results from these trials have been promising, with the compound demonstrating efficacy and safety profiles that warrant further investigation. The ongoing clinical trials aim to validate the preclinical findings and establish the compound's therapeutic potential in human patients.

Moreover, 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide has been explored for its potential as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. This approach can enhance drug delivery and improve pharmacological properties such as solubility and stability. Research has shown that this compound can be designed as a prodrug to achieve better therapeutic outcomes.

The synthesis of 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide involves several steps, including the preparation of intermediate compounds and their subsequent coupling to form the final product. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of 1-(dimethylsulfamoyl)piperidine with an appropriate sulfonyl chloride followed by acetylation to introduce the acetamide moiety. These synthetic methods provide researchers with flexible options for producing high-purity compounds for further study.

In conclusion, 2-{[1-(dimethylsulfamoyl)piperidin-4-yl]sulfonyl}-N-methylacetamide (CAS No. 1448047-93-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable asset in the quest for innovative treatments.